A novel mesoporous hydrogen-bonded organic framework with high porosity and stability†
Chemical Communications Pub Date: 2019-12-02 DOI: 10.1039/C9CC07802A
Abstract
A highly stable hydrogen-bonded organic framework, HOF-14, has been successfully constructed and structurally characterized. It possesses a permanent three dimensional (3D) porous structure. The activated HOF-14 has a high BET surface area of 2573 m2 g−1 and a record large pore volume of 1.36 cm3 g−1 among HOF materials. In addition, HOF-14 also exhibits high chemical and thermal stability and is capable of highly selective separation of light hydrocarbons under ambient conditions.
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